C-(2-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride

• IUPAC Name: (2-methylimidazo[1,2-a]pyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H11N3.2ClH/c1-7-8(6-10)12-5-3-2-4-9(12)11-7;;/h2-5H,6,10H2,1H3;2*1H
• InChI Key: ZUIUTNQWNGWOLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)CN.Cl.Cl
• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.12 g/mol

Description

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have attracted significant interest in medicinal chemistry due to their diverse biological activities. They can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized, such as the sedative Zolpidem and the anxiolytic Alpidem.

Synthesis Analysis

The synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. Another method involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines consists of a pyridine ring fused with an imidazole ring. The exact structure of “C-(2-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride” would depend on the specific locations of the methyl and methylamine groups on this fused ring system.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions, including condensation with α-halo ketones, reactions with nitroalkenes, and cross-coupling reactions. The specific reactions that “C-(2-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride” can undergo would depend on the exact structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “C-(2-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride” would depend on its exact molecular structure. In general, imidazo[1,2-a]pyridines are solid at room temperature.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines depends on their specific biological activity. For example, the hypnotic effect of Zolpidem is based on blocking γ-aminobutyric acid receptors.